
2,6-Dimethyloctane structural formula and
IUPAC name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dimethyloctane

Cat. No.: B150249 Get Quote

An In-depth Technical Guide to 2,6-
Dimethyloctane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural formula, IUPAC

name, physicochemical properties, synthesis, and analytical protocols for 2,6-dimethyloctane.

The information is curated for professionals in research and development.

Chemical Identity and Structure
2,6-Dimethyloctane is a branched-chain alkane. Its fundamental characteristics are outlined

below.

IUPAC Name: 2,6-dimethyloctane[1]

Molecular Formula: C₁₀H₂₂[2]

Condensed Structural Formula: CH₃CH(CH₃)CH₂CH₂CH₂CH(CH₃)CH₂CH₃

SMILES: CCC(C)CCCC(C)C

CAS Number: 2051-30-1
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Below is a two-dimensional structural representation of the 2,6-dimethyloctane molecule.

Caption: 2D Structural Formula of 2,6-Dimethyloctane

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for 2,6-dimethyloctane, compiled

from various sources.
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Property Value Reference(s)

Physical Properties

Molecular Weight 142.28 g/mol [2]

Physical State Liquid at 20°C

Appearance
Colorless to almost colorless

clear liquid

Melting Point -102.00 °C

Boiling Point 158 °C

Density 0.73 g/cm³ at 20°C

Refractive Index 1.41

Flash Point 34 °C

Water Solubility
89.16 µg/L (temperature not

stated)

Spectroscopic Data

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 1.53, 1.34, 1.29, 1.26,

1.23, 1.15, 1.08, 0.87, 0.86,

0.85

¹³C NMR
Data available, specific shifts

not detailed in search results.
[3]

Mass Spectrometry (EI) Major m/z peaks: 57, 43, 71 [1]

IR Spectroscopy

Neat; major peaks

characteristic of alkane C-H

stretching and bending.

[1]

Kovats Retention Index Standard non-polar: 927-942.8 [1]

Experimental Protocols
This section details the methodologies for the synthesis and analysis of 2,6-dimethyloctane.
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A reported synthesis of 2,6-dimethyloctane involves the hydrogenation of geraniol, followed

by the reduction of an intermediate mixture.

Experimental Procedure:

Hydrogenation of Geraniol: Geraniol (184 g, 1.19 mol) is dissolved in tetrahydrofuran (700

mL). 5% Palladium on carbon (5.09 g) is added as a catalyst. The mixture is subjected to

hydrogenation at room temperature for 15 hours.

Filtration and Concentration: Post-hydrogenation, the reaction mixture is filtered to remove

the Pd/C catalyst. The filter cake is washed with hexane. The combined filtrate is

concentrated by rotary evaporation to remove THF and hexane.

Vacuum Distillation: The crude product is separated by vacuum distillation. This yields 3,7-

dimethyloctan-1-ol and a mixture of 3,7-dimethyloct-2-ene and 2,6-dimethyloctane.

Reduction to 2,6-Dimethyloctane: The isolated octane/octene mixture is then reduced with

hydrogen gas in the presence of fresh Pd/C (1.69 g, 5% Pd). This reduction is carried out

neat.

Final Purification: The resulting 2,6-dimethyloctane is isolated and purified by vacuum

distillation (83-86 °C at 70 mm Hg). The final product identity is confirmed by NMR and

GC/MS.

The following diagram illustrates the workflow for this synthesis.
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Start: Geraniol in THF

Hydrogenation
(H₂, 5% Pd/C, 15h, RT)

Filtration and Concentration
(Remove Catalyst and Solvents)

Vacuum Distillation
(Separation of Intermediates)

Mixture of 3,7-dimethyloct-2-ene
and 2,6-dimethyloctane

Reduction
(H₂, 5% Pd/C)

Final Vacuum Distillation
(83-86°C at 70 mmHg)

Product: 2,6-Dimethyloctane

Click to download full resolution via product page

Caption: Synthesis Workflow for 2,6-Dimethyloctane

GC-MS is a standard and effective method for the identification and quantification of volatile

organic compounds like 2,6-dimethyloctane.

Protocol Outline:

Sample Preparation: For analysis in complex matrices (e.g., biological fluids, environmental

samples), a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to

isolate the hydrocarbon fraction. The extract is then concentrated to a suitable volume.

GC-MS System: An Agilent HP6890 Series GC (or equivalent) coupled with an HP5973

Mass Selective Detector (MSD) can be used.
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Chromatographic Column: A non-polar capillary column, such as a fused silica column (e.g.,

HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating alkanes.

GC Conditions:

Carrier Gas: Helium at a constant flow rate of approximately 1.0-1.5 mL/min.

Injection Mode: Splitless injection for trace analysis or split injection for higher

concentrations.

Temperature Program: An initial oven temperature of 50°C, held for 2-3 minutes, followed

by a ramp of 10-15°C/min up to 250-280°C.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 35 to 300.

Identification: The retention time and the resulting mass spectrum of the sample are

compared to those of a pure standard of 2,6-dimethyloctane. The fragmentation pattern,

with key ions at m/z 43, 57, and 71, serves as a fingerprint for identification.[1]

Applications in Research and Development
2,6-Dimethyloctane is utilized in several areas of research and industry:

Fuel and Lubricant Industry: Its branched structure makes it a desirable component in fuels

to improve octane ratings and in lubricants to enhance performance characteristics.

Chemical Synthesis: It serves as a non-polar solvent and as a starting material or

intermediate for the synthesis of other organic molecules.

Flavor and Fragrance: Due to its specific odor profile, it can be used as a component in the

formulation of fragrances and flavors.

Model Compound: In research, it is used as a model compound for studying the behavior

and reactions of branched-chain alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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